4,6-Dichloro-3-nitroquinoline
Cat. No. B2450697
Key on ui cas rn:
39487-85-9
M. Wt: 243.04
InChI Key: LSMIOKSCDLKEJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][c:4]2[c:5]([OH:15])[c:6]([N+:12](=[O:13])[O-:14])[cH:7][n:8][c:9]2[cH:10][cH:11]1.[P:16]([Cl:17])([Cl:18])([Cl:19])=[O:20]>>[Cl:1][c:2]1[cH:3][c:4]2[c:5]([Cl:18])[c:6]([N+:12](=[O:13])[O-:14])[cH:7][n:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cnc2ccc(Cl)cc2c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=[N+]([O-])c1cnc2ccc(Cl)cc2c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
